Cas no 2227771-79-9 (5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine)

• Product Name: 5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine
• CAS No: 2227771-79-9
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 6178921
• PubChem ID: 162540980
• Update Time: 2025-05-24

5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine
• 2227771-79-9
• 5-[(2S)-oxiran-2-yl]-2-(trifluoromethyl)pyridine
• EN300-1962664
• (R)-5-(Oxiran-2-yl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F3NO/c9-8(10,11)7-2-1-5(3-12-7)6-4-13-6/h1-3,6H,4H2/t6-/m1/s1
• InChI Key： DVSLNZXOOWLCBW-ZCFIWIBFSA-N
• SMILES： FC(C1=CC=C(C=N1)[C@H]1CO1)(F)F

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.4Ų

Additional information on 5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine (CAS No. 2227771-79-9)

The compound 5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine (CAS No. 2227771-79-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an oxirane ring and a trifluoromethylpyridine moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern therapeutics.

One of the key reasons for the growing interest in 5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine is its role in the development of small-molecule inhibitors. The trifluoromethyl group enhances metabolic stability and lipophilicity, which are critical factors in optimizing drug candidates. Recent studies have explored its utility in targeting enzymes involved in inflammatory pathways, aligning with the current focus on precision medicine and personalized therapies. This compound’s versatility also extends to agrochemicals, where fluorinated pyridines are increasingly used to develop next-generation crop protection agents.

From a synthetic chemistry perspective, the oxirane (epoxide) functional group in 5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine offers reactivity that can be harnessed for ring-opening reactions. This property is pivotal for constructing complex molecular architectures, a topic frequently searched by chemists in academic and industrial settings. The compound’s chiral center (2S configuration) further adds to its appeal, as enantioselective synthesis remains a hot topic in asymmetric catalysis and green chemistry initiatives.

In the context of AI-driven drug discovery, 5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine has been flagged as a promising scaffold for virtual screening. Machine learning models trained on fluorinated compounds highlight its potential bioavailability and target selectivity, addressing common queries about computational chemistry and fragment-based drug design. Its inclusion in proprietary libraries underscores its relevance to high-throughput screening campaigns.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. With the trifluoromethyl group being a focal point in sustainable chemistry, researchers are investigating its degradation pathways to ensure compliance with green chemistry principles. This aligns with broader industry trends toward eco-friendly synthesis and reduced environmental impact, a frequent search topic among stakeholders.

In summary, 5-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine (CAS No. 2227771-79-9) represents a multifaceted tool for modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features and reactivity. As the scientific community continues to explore fluorinated and chiral building blocks, this compound is poised to remain a subject of innovation and inquiry.